Cas no 2228383-15-9 (2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228383-15-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6482696
• PubChem ID: 165714371
• Update Time: 2025-06-08

2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1813112
• 2228383-15-9

• Inchi： 1S/C9H11NO3/c1-8(2)5-9(8,7(11)12)6-3-4-13-10-6/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： QCFZZLYZBQRADB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CON=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228383-15-9)

2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228383-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane ring fused with an oxazole moiety, which confers unique structural and functional properties. The presence of the dimethyl substituents on the cyclopropane ring and the oxazol-3-yl group at the 1-position introduces specific steric and electronic characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid has been explored in various contexts, particularly in the development of enzyme inhibitors and receptor modulators. The cyclopropane ring is known for its high reactivity due to its strained three-membered structure, which can facilitate interactions with biological targets. Meanwhile, the oxazole ring is a well-documented pharmacophore that exhibits bioactivity across multiple therapeutic areas, including antiviral, antibacterial, and anticancer applications. The combination of these features makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic interactions of 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid with biological targets. Molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The carboxylic acid functionality at the 1-position provides a potential site for hydrogen bonding or ionic interactions with protein surfaces, enhancing its binding potential. These insights have guided experimental efforts to optimize its pharmacological properties.

In vitro studies have begun to unravel the pharmacological profile of 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid, revealing its potential as an inhibitor of certain kinases and proteases. For instance, preliminary data indicate that it may disrupt signaling pathways associated with tumor growth and angiogenesis. The oxazole ring has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the cyclopropane moiety has been implicated in enhancing membrane permeability, potentially allowing for better oral bioavailability.

The synthesis of 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization of the oxazole core. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysis and cross-coupling reactions. These techniques have improved yield and purity while reducing unwanted byproducts. The development of scalable synthetic protocols is crucial for advancing preclinical studies and potential future clinical applications.

The chemical stability of 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid under various conditions has also been a focus of research. Studies have examined its behavior in solution-phase reactions as well as its solid-state properties. Understanding these aspects is essential for formulating stable pharmaceutical intermediates or active pharmaceutical ingredients (APIs). Furthermore, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm structural integrity throughout synthesis and purification processes.

Future directions in the study of 2,2-dimethyl-1-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid include exploring its derivatives to enhance bioavailability or target specificity. By modifying substituents on the cyclopropane or oxazole rings, researchers can fine-tune pharmacokinetic profiles while maintaining desired biological activity. Additionally, investigating its potential in combination therapies may reveal synergistic effects with existing drugs used in oncology or inflammatory diseases.

The integration of machine learning models into drug discovery has accelerated the identification of novel compounds like 2,2-dimethyl-1-(1,2-oxtaxol -3 -yl)cyclopropane - 11 -carb oxylic aci d (CAS No. 2228383 - 15 -9). These models predict binding affinities and toxicity profiles based on structural features alone before experimental validation is required. Such computational approaches complement traditional high-throughput screening methods by providing rapid prioritization of candidates for further study.

The role of this compound in addressing unmet medical needs remains an area of active investigation across academic institutions and pharmaceutical companies worldwide . Its unique structural features offer opportunities not only for developing new therapeutics but also for expanding our fundamental understanding o f molecular recognition between small organic molecules

and biological macromolecules . As research progresses , it is likely that additional applications will emerge , further solidifying the importance o f 22 dimeth yl 11(12 ox azo l 13 yl )cyc lopr op ane11 carb oxyli c aci d( CAS No .222838315 9)) within both academic research and industrial drug development pipelines .